Cas no 637775-69-0 (Benzothiazole,5,6-dimethyl-)

Benzothiazole,5,6-dimethyl- is a heterocyclic organic compound featuring a benzothiazole core substituted with methyl groups at the 5 and 6 positions. This structure imparts unique electronic and steric properties, making it valuable in applications such as agrochemicals, pharmaceuticals, and material science. Its rigid fused-ring system enhances stability, while the methyl substituents can influence reactivity and solubility. The compound is often utilized as an intermediate in synthesizing more complex molecules, including fluorescent dyes and corrosion inhibitors. Its well-defined chemical behavior and compatibility with various reaction conditions make it a reliable choice for research and industrial processes requiring precise molecular modifications.
Benzothiazole,5,6-dimethyl- structure
Benzothiazole,5,6-dimethyl- structure
Product Name:Benzothiazole,5,6-dimethyl-
CAS No:637775-69-0
MF:C9H9NS
MW:163.239460706711
CID:500440
PubChem ID:21811341
Update Time:2025-06-08

Benzothiazole,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,5,6-dimethyl-
    • Benzothiazole, 5,6-dimethyl- (9CI)
    • SCHEMBL4048510
    • 637775-69-0
    • 5,6-Dimethyl-1,3-benzothiazole
    • 5,6-Dimethylbenzo[d]thiazole
    • Inchi： 1S/C9H9NS/c1-6-3-8-9(4-7(6)2)11-5-10-8/h3-5H,1-2H3
    • InChI Key： QMUXKZBRYRPIPQ-UHFFFAOYSA-N
    • SMILES： S1C=NC2C=C(C)C(C)=CC1=2

Computed Properties

  • Exact Mass: 163.04567
  • Monoisotopic Mass: 163.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 12.89

Benzothiazole,5,6-dimethyl- Pricemore >>

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